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Compound of Interest

Compound Name:
Hexadecyltriphenylphosphonium

bromide

Cat. No.: B085576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexadecyltriphenylphosphonium bromide is a quaternary phosphonium salt that has

garnered significant attention in various scientific and industrial fields. Its unique amphipathic

structure, comprising a lipophilic hexadecyl chain and a bulky, delocalized

triphenylphosphonium cation, imparts valuable properties that make it a versatile tool in organic

synthesis, drug delivery, and antimicrobial research. This technical guide provides a

comprehensive overview of its synonyms, physicochemical properties, and key applications,

complete with experimental protocols and data presented for easy reference.

Core Synonyms and Identification
A clear understanding of the various names and identifiers for

Hexadecyltriphenylphosphonium bromide is crucial for researchers. The compound is

known by several synonyms, which are often used interchangeably in scientific literature.
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Identifier Type Identifier

IUPAC Name hexadecyl(triphenyl)phosphanium bromide[1]

Common Synonyms Cetyltriphenylphosphonium bromide

(1-Hexadecyl)triphenylphosphonium bromide

Palmityltriphenylphosphonium bromide

CAS Number 14866-43-4

Molecular Formula C₃₄H₄₈BrP[1]

Physicochemical Properties
The physical and chemical characteristics of Hexadecyltriphenylphosphonium bromide are

fundamental to its applications. A summary of its key properties is provided below.

Property Value Reference

Molecular Weight 567.62 g/mol [1]

Appearance White to off-white solid

Melting Point 98-101 °C

Solubility
Soluble in ethanol, chloroform;

Slightly soluble in water

Critical Micelle Concentration

(CMC)
Data not available

Spectral Data
Detailed spectral analysis is essential for the unequivocal identification and characterization of

Hexadecyltriphenylphosphonium bromide.

¹H and ¹³C NMR Spectroscopy: While specific spectral data for

Hexadecyltriphenylphosphonium bromide is not readily available in public repositories, the

expected chemical shifts can be inferred from the analysis of similar alkyltriphenylphosphonium
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salts. The ¹H NMR spectrum would characteristically show signals for the aromatic protons of

the phenyl groups, the aliphatic protons of the hexadecyl chain, and the protons on the carbon

alpha to the phosphorus atom. Similarly, the ¹³C NMR spectrum would display distinct signals

for the aromatic and aliphatic carbons.[2][3]

Infrared (IR) Spectroscopy: The IR spectrum of Hexadecyltriphenylphosphonium bromide
exhibits characteristic absorption bands corresponding to its functional groups. Key peaks

would include those for C-H stretching of the alkyl chain and aromatic rings, P-C stretching,

and C=C stretching of the aromatic rings.[4][5][6][7][8]

Key Applications and Experimental Protocols
Hexadecyltriphenylphosphonium bromide's utility spans several key areas of research and

development.

Phase Transfer Catalysis
As a phase transfer catalyst, Hexadecyltriphenylphosphonium bromide facilitates reactions

between reactants in immiscible phases, typically an aqueous and an organic phase. Its

lipophilic cation pairs with an anionic reactant from the aqueous phase, transporting it into the

organic phase where it can react with the organic substrate.

This protocol describes a model experiment for the saponification of an ester using

Hexadecyltriphenylphosphonium bromide as a phase transfer catalyst.

Materials:

Ethyl benzoate

Sodium hydroxide (NaOH)

Hexadecyltriphenylphosphonium bromide

Toluene

Distilled water

Hydrochloric acid (HCl) for acidification
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Diethyl ether for extraction

Anhydrous magnesium sulfate for drying

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve ethyl

benzoate (1 equivalent) in toluene.

In a separate beaker, prepare an aqueous solution of sodium hydroxide (2 equivalents).

Add the aqueous NaOH solution to the flask containing the ethyl benzoate solution.

Add Hexadecyltriphenylphosphonium bromide (0.05 equivalents) to the biphasic mixture.

Heat the reaction mixture to 80°C and stir vigorously for 4-6 hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and separate the

aqueous and organic layers.

Wash the organic layer with distilled water.

Acidify the aqueous layer with HCl to precipitate the benzoic acid.

Extract the benzoic acid with diethyl ether.

Dry the combined organic extracts over anhydrous magnesium sulfate, filter, and evaporate

the solvent to obtain the product.

Expected Outcome: The use of Hexadecyltriphenylphosphonium bromide is expected to

significantly increase the rate of saponification compared to the uncatalyzed reaction, resulting

in a high yield of benzoic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b085576?utm_src=pdf-body
https://www.benchchem.com/product/b085576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aqueous Phase

Organic Phase

Anion (e.g., OH⁻)

Ion Pair
[HTP⁺][Anion⁻]

Forms in
Aqueous Phase

Organic Substrate ProductReacts HTPBr CatalystReleases Catalyst

Transfers to
Organic Phase

Cell

Mitochondrion

HTPBr-Liposome
(Drug Loaded)

Cellular Uptake
(Endocytosis)

Negative Membrane
Potential (-150 to -180 mV)

Accumulation
driven by ΔΨm

Drug Release

Therapeutic Effect
(e.g., Apoptosis)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Serial Dilutions of HTPBr

Inoculate with Bacterial Culture
(e.g., S. aureus, E. coli)

Incubate at 37°C for 18-24h

Determine MIC
(Lowest concentration with no visible growth)

Plate Aliquots from Clear Wells onto Agar

Incubate Agar Plates at 37°C for 18-24h

Determine MBC
(Lowest concentration with ≥99.9% killing)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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